Cas no 17229-36-6 (1-Ethoxy-2,4-dimethoxybenzene)

• Product Name: 1-Ethoxy-2,4-dimethoxybenzene
• CAS No: 17229-36-6
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 905633
• PubChem ID: 19974693
• Update Time: 2025-11-02

1-Ethoxy-2,4-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Ethoxy-2,4-dimethoxybenzene
• 1,3-DIMETHOXY-4-ETHOXYBENZENE
• 1,3-Dimethoxy-4-ethoxy-benzol
• 4-ethoxy-1,3-dimethoxybenzene
• AG-A-10527
• AK136499
• AS02527
• CTK6G2534
• PubChem3045
• SureCN8888440
• 17229-36-6
• PBQOZJUQIYDMCX-UHFFFAOYSA-N
• SCHEMBL8888440
• DTXSID50601607
• AKOS006273964

• Inchi： 1S/C10H14O3/c1-4-13-9-6-5-8(11-2)7-10(9)12-3/h5-7H,4H2,1-3H3
• InChI Key： PBQOZJUQIYDMCX-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27.7Ų

Additional information on 1-Ethoxy-2,4-dimethoxybenzene

Recent Advances in the Study of 1-Ethoxy-2,4-dimethoxybenzene (CAS: 17229-36-6) in Chemical Biology and Pharmaceutical Research

1-Ethoxy-2,4-dimethoxybenzene (CAS: 17229-36-6) is a synthetic aromatic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its ethoxy and dimethoxy functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its role in drug development, particularly as a precursor for bioactive compounds with antimicrobial, anti-inflammatory, and anticancer properties.

One of the key areas of research involving 1-Ethoxy-2,4-dimethoxybenzene is its utility in the synthesis of novel pharmaceutical agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a building block for the development of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The study highlighted the compound's ability to undergo selective functionalization, enabling the creation of derivatives with enhanced bioactivity and reduced toxicity.

In addition to its pharmaceutical applications, 1-Ethoxy-2,4-dimethoxybenzene has also been investigated for its potential in chemical biology. Researchers have utilized this compound as a probe to study enzyme-substrate interactions and to elucidate mechanisms of action in various biological systems. For instance, a recent paper in ACS Chemical Biology described its use in the development of fluorescent probes for real-time imaging of enzymatic activity in live cells, providing new insights into cellular processes.

The synthesis and optimization of 1-Ethoxy-2,4-dimethoxybenzene derivatives have also been a focus of recent research. Advances in green chemistry have led to the development of more sustainable and efficient synthetic routes for this compound. A 2024 study in Green Chemistry reported a catalytic method that significantly reduces the use of hazardous reagents and improves yield, making the production process more environmentally friendly and cost-effective.

Despite these promising developments, challenges remain in the widespread adoption of 1-Ethoxy-2,4-dimethoxybenzene in pharmaceutical applications. Issues such as scalability, stability, and pharmacokinetic properties of its derivatives need to be addressed. Ongoing research aims to overcome these hurdles by exploring novel formulations and delivery systems, as well as by conducting extensive preclinical studies to evaluate safety and efficacy.

In conclusion, 1-Ethoxy-2,4-dimethoxybenzene (CAS: 17229-36-6) represents a versatile and valuable compound in the fields of chemical biology and pharmaceutical research. Its unique chemical properties and potential for functionalization make it a promising candidate for the development of new therapeutic agents and biological tools. Continued research and innovation in this area are expected to yield significant advancements in drug discovery and chemical biology.